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Compound of Interest

Compound Name: 6-Fluoronicotinonitrile

Cat. No.: B1316003 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Fluoronicotinonitrile, also known as 6-fluoro-3-pyridinecarbonitrile, is a fluorinated pyridine

derivative that serves as a key building block in the synthesis of various pharmaceutical and

agrochemical compounds. Its unique electronic properties, stemming from the presence of the

electron-withdrawing fluorine and nitrile groups on the pyridine ring, make it a valuable

intermediate in medicinal chemistry. This technical guide provides a comprehensive overview

of the core physicochemical properties of 6-Fluoronicotinonitrile, along with detailed

experimental protocols and logical workflows to aid researchers in its application.

Physicochemical Properties
The fundamental physicochemical characteristics of 6-Fluoronicotinonitrile are summarized

in the table below. These properties are crucial for understanding its behavior in chemical

reactions, for developing analytical methods, and for predicting its pharmacokinetic profile in

drug discovery.
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Property Value Reference(s)

CAS Number 3939-12-6 [1][2][3]

Molecular Formula C₆H₃FN₂ [1][2][3]

Molecular Weight 122.10 g/mol [1][2][3]

Appearance Solid [1]

Purity ≥97% [1]

InChI Key
VRLVOMUVHHHJHB-

UHFFFAOYSA-N
[1]

SMILES N#CC1=CC=C(F)N=C1 [4]

Storage Temperature Refrigerator [1]

Note: Specific values for melting point, boiling point, solubility, pKa, and logP for 6-
Fluoronicotinonitrile were not consistently available across the provided search results. The

data for related isomers or derivatives should not be used interchangeably. Researchers should

determine these properties experimentally for their specific sample.

Experimental Protocols
Detailed and reproducible experimental protocols are essential for the successful application of

6-Fluoronicotinonitrile in a research setting. The following sections outline methodologies for

its synthesis and analysis.

Synthesis of 6-Fluoronicotinonitrile
A common synthetic route to 6-Fluoronicotinonitrile involves a halogen exchange reaction

from a suitable precursor, such as 6-chloronicotinonitrile.

Reaction Scheme:

A plausible synthetic transformation is the nucleophilic aromatic substitution of a chlorine atom

with a fluoride ion.
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Synthesis of 6-Fluoronicotinonitrile

Reactants Reaction Conditions

Work-up & Purification

6-Chloronicotinonitrile

Reaction Mixture

Fluorinating Agent (e.g., KF) Aprotic Polar Solvent
(e.g., DMSO, Sulfolane) Elevated Temperature

Quenching,
Extraction

Reaction Time

Column Chromatography
or Recrystallization

6-Fluoronicotinonitrile

Isolation
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Analytical Workflow for Purity Assessment

Prepare a dilute solution
of 6-Fluoronicotinonitrile

in a suitable solvent
(e.g., Acetonitrile, Methanol)

Inject sample into
analytical instrument

Separation on
Chromatographic Column

(e.g., C18 for HPLC,
capillary for GC)

Detection
(e.g., UV for HPLC,

MS for GC-MS)

Analyze chromatogram
and/or mass spectrum

Determine purity based on
peak area percentage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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